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Compound of Interest

Compound Name:
Tetrakis(1-methoxy-2-

propoxy)silane

Cat. No.: B101333 Get Quote

An In-Depth Technical Guide to Tetrakis(1-methoxy-2-propoxy)silane for Researchers and

Drug Development Professionals

This technical guide provides a comprehensive overview of Tetrakis(1-methoxy-2-
propoxy)silane, including its molecular structure, physicochemical properties, synthesis, and

potential applications relevant to scientific research and development.

Molecular Structure and Properties
Tetrakis(1-methoxy-2-propoxy)silane is a silicate ester characterized by a central silicon

atom bonded to four 1-methoxy-2-propoxy groups.
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Property Value Reference

CAS Number 18407-95-9 [1][2]

Molecular Formula C16H36O8Si [1]

Molecular Weight 384.54 g/mol [1]

Physical State Liquid [3]

Appearance Clear liquid [3]

Melting Point < 0 °C [3]

Boiling Point 350.2 ± 42.0 °C at 760 mmHg [3]

Density 1.0 ± 0.1 g/cm³ [3]

Flash Point 141.7 ± 28.3 °C [3]

Synthesis of Tetrakis(alkoxy)silanes
While a specific, detailed experimental protocol for the synthesis of Tetrakis(1-methoxy-2-
propoxy)silane is not readily available in the cited literature, a general method for the

synthesis of tetraalkoxysilanes involves the reaction of silicon tetrachloride with the

corresponding alcohol.

General Experimental Protocol: Alcoholysis of Silicon Tetrachloride

This protocol describes a generalized procedure for synthesizing a tetraalkoxysilane.

Reaction Setup: A reaction flask equipped with a dropping funnel, a condenser, and a

mechanical stirrer is charged with an excess of the desired alcohol (in this case, 1-methoxy-

2-propanol) and an inert solvent such as toluene. The setup should be under a dry, inert

atmosphere (e.g., nitrogen or argon).

Addition of Reactant: Silicon tetrachloride (SiCl4) is added dropwise to the alcohol solution.

The reaction is exothermic, and the temperature should be controlled, typically by cooling the

reaction vessel in an ice bath.
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Reaction and Neutralization: After the addition is complete, the reaction mixture is stirred at

room temperature or with gentle heating to ensure the reaction goes to completion. The

hydrogen chloride (HCl) gas generated during the reaction is typically removed by bubbling a

stream of dry nitrogen through the mixture or can be neutralized by the addition of a base

like pyridine.

Workup and Purification: The reaction mixture is filtered to remove any precipitated salts.

The solvent and any excess alcohol are removed under reduced pressure. The resulting

crude product is then purified by fractional distillation under vacuum to yield the pure

tetraalkoxysilane.

SiCl4 + 4 R-OH
(Silicon tetrachloride + Alcohol)

Reaction Vessel
(Inert Atmosphere, Cooled)

Dropwise addition Stirring and Reaction
(HCl gas evolved) Neutralization / Removal of HCl Filtration and Solvent Removal Vacuum Distillation Tetraalkoxysilane

(R-O)4Si

Click to download full resolution via product page

Figure 1. Generalized workflow for the synthesis of tetraalkoxysilanes.

Key Reactions: Hydrolysis and Condensation
Tetrakis(1-methoxy-2-propoxy)silane, like other alkoxysilanes, undergoes hydrolysis and

condensation reactions, which are fundamental to its applications, particularly in materials

science. These reactions are the basis of the sol-gel process.

Hydrolysis: The alkoxy groups (-OR) are replaced with hydroxyl groups (-OH) upon reaction

with water.

Condensation: The resulting silanol groups (-Si-OH) react with each other or with other

alkoxy groups to form siloxane bridges (-Si-O-Si-).
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Hydrolysis

Condensation

Si(OR)4 + H2O

(RO)3Si(OH) + R-OH

k_h

2 (RO)3Si(OH) (RO)3Si(OH) + Si(OR)4

(RO)3Si-O-Si(OR)3 + H2O

k_c (water)

(RO)3Si-O-Si(OR)3 + R-OH

k_c (alcohol)
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Figure 2. Key hydrolysis and condensation reactions of tetraalkoxysilanes.

Potential Applications and Experimental Protocols
While specific applications for Tetrakis(1-methoxy-2-propoxy)silane are not detailed in the

provided search results, its structure suggests its utility as a precursor in the sol-gel process for

creating silica-based materials and as a crosslinking agent.[4][5] Such materials have

applications in coatings, composites, and as matrices for functional molecules. For drug

development professionals, this could be relevant for creating drug delivery systems or

biocompatible coatings.

Experimental Protocol: Preparation of a Silica Gel via a Sol-Gel Method

This protocol provides a general procedure for using a tetraalkoxysilane like Tetrakis(1-
methoxy-2-propoxy)silane to prepare a silica gel.
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Sol Preparation: In a suitable container, the tetraalkoxysilane is mixed with an alcohol (e.g.,

ethanol or isopropanol) and water. The alcohol acts as a co-solvent to homogenize the

otherwise immiscible alkoxysilane and water.

Catalysis: An acid (e.g., HCl) or a base (e.g., NH4OH) is added as a catalyst to control the

rates of hydrolysis and condensation.

Gelation: The solution (the "sol") is left to stand. Over time, the hydrolysis and condensation

reactions lead to the formation of a three-dimensional network of siloxane bonds, resulting in

a gelatinous solid (the "gel").

Aging: The gel is aged in its mother liquor for a period of time. During aging, the structure of

the gel network strengthens.

Drying: The solvent is removed from the gel. Depending on the drying method (e.g., simple

evaporation, supercritical drying), the final material can be a dense xerogel or a porous

aerogel.
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Figure 3. Workflow of a typical sol-gel process using a tetraalkoxysilane precursor.

Safety and Handling
Tetrakis(1-methoxy-2-propoxy)silane should be handled with care in a well-ventilated area.

[3] It may cause skin and eye irritation.[3] In case of contact, rinse the affected area with plenty

of water.[3] Personal protective equipment, including gloves and safety goggles, should be
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worn.[3] Store in a tightly closed container in a dry, cool, and well-ventilated place, away from

heat and oxidizing agents.[3] The material decomposes slowly in contact with moist air or

water.[3]

First Aid Measures

Exposure Route First Aid Measures Reference

Inhalation

Remove victim to fresh air. If

breathing is difficult, give

oxygen.

[3]

Skin Contact
Wash off with soap and plenty

of water.
[3]

Eye Contact
Rinse with pure water for at

least 15 minutes.
[6]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Call a doctor

or poison control center.

[6]

This document is intended for informational purposes only and should not be used as a

substitute for a comprehensive safety data sheet (SDS). Always consult the SDS before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. TETRAKIS(1-METHOXY-2-PROPOXY)SILANE | 18407-95-9 [chemicalbook.com]

3. gelest.com [gelest.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.chemicalbook.com/msds/tetrakis-1-methoxy-2-propoxy-silane.pdf
https://www.chemicalbook.com/msds/tetrakis-1-methoxy-2-propoxy-silane.pdf
https://www.benchchem.com/product/b101333?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/18407-95-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9421688.htm
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. TETRAKIS(METHOXYETHOXY)SILANE, tech | [gelest.com]

5. nbinno.com [nbinno.com]

6. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. ["Tetrakis(1-methoxy-2-propoxy)silane" molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101333#tetrakis-1-methoxy-2-propoxy-silane-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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